Cas no 1247626-30-7 (2-(1-methyl-1H-1,2,4-triazol-5-yl)methylaniline)

• Product Name: 2-(1-methyl-1H-1,2,4-triazol-5-yl)methylaniline
• CAS No: 1247626-30-7
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 5959161
• PubChem ID: 62697578
• Update Time: 2025-11-02

2-(1-methyl-1H-1,2,4-triazol-5-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-
• 2-((1-Methyl-1h-1,2,4-triazol-5-yl)methyl)aniline
• 2-(1-methyl-1H-1,2,4-triazol-5-yl)methylaniline
• 1247626-30-7
• CS-0284201
• EN300-1077434
• 2-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]aniline

• Inchi： 1S/C10H12N4/c1-14-10(12-7-13-14)6-8-4-2-3-5-9(8)11/h2-5,7H,6,11H2,1H3
• InChI Key： NTVWKCFNECEBMA-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC=C1CC1N(C)N=CN=1

Computed Properties

• Exact Mass: 188.106196400g/mol
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 421.0±47.0 °C(Predicted)
• pka: 3.67±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 2-(1-methyl-1H-1,2,4-triazol-5-yl)methylaniline

Comprehensive Guide to 2-(1-methyl-1H-1,2,4-triazol-5-yl)methylaniline (CAS No. 1247626-30-7): Properties, Applications, and Market Insights

The compound 2-(1-methyl-1H-1,2,4-triazol-5-yl)methylaniline (CAS No. 1247626-30-7) is a specialized chemical intermediate gaining attention in pharmaceutical and agrochemical research. This heterocyclic amine derivative combines a 1,2,4-triazole moiety with an aniline structure, creating unique reactivity patterns that make it valuable for modern synthetic applications. As researchers increasingly focus on nitrogen-containing heterocycles for drug discovery, compounds like 2-(1-methyl-1H-1,2,4-triazol-5-yl)methylaniline have become subjects of intense study.

Chemically, 2-(1-methyl-1H-1,2,4-triazol-5-yl)methylaniline features a molecular weight of 203.24 g/mol and typically appears as a white to off-white crystalline powder. Its structure contains both hydrogen bond donor (NH₂) and hydrogen bond acceptor (triazole nitrogen) sites, which contribute to its interesting physicochemical properties. The compound demonstrates moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, but limited water solubility, a characteristic that influences its formulation strategies in various applications.

In pharmaceutical research, 2-(1-methyl-1H-1,2,4-triazol-5-yl)methylaniline serves as a key building block for the synthesis of biologically active molecules. Recent studies highlight its potential in developing kinase inhibitors, particularly for cancer therapeutics, where the 1,2,4-triazole scaffold shows promising interactions with ATP-binding sites. The compound's aniline moiety allows for further derivatization, making it versatile for medicinal chemistry applications. Researchers are particularly interested in its potential for creating selective enzyme inhibitors with improved pharmacokinetic profiles.

The agrochemical industry has also shown growing interest in 2-(1-methyl-1H-1,2,4-triazol-5-yl)methylaniline derivatives. The triazole-aniline hybrid structure appears in several experimental plant protection agents, particularly those targeting fungal pathogens. As agricultural scientists seek alternatives to traditional fungicides, compounds containing this heterocyclic framework demonstrate novel modes of action against resistant strains. The methyl group at the 1-position of the triazole ring enhances metabolic stability, a crucial factor in field applications.

From a synthetic chemistry perspective, 2-(1-methyl-1H-1,2,4-triazol-5-yl)methylaniline offers multiple sites for modification. The primary amine can undergo acylation, sulfonylation, or reductive amination, while the triazole ring can participate in metal-catalyzed cross-coupling reactions. Recent publications describe its use in multicomponent reactions to create diverse molecular libraries for high-throughput screening. The compound's stability under various reaction conditions makes it particularly valuable for parallel synthesis approaches in drug discovery.

Market analysis indicates steady growth in demand for 2-(1-methyl-1H-1,2,4-triazol-5-yl)methylaniline, driven primarily by pharmaceutical R&D investments. The global market for triazole-containing compounds is projected to expand significantly, with this specific derivative finding applications beyond traditional medicinal chemistry. Specialty chemical suppliers report increasing inquiries about custom synthesis and scale-up production of this intermediate, particularly from contract research organizations focused on targeted therapy development.

Quality control of 2-(1-methyl-1H-1,2,4-triazol-5-yl)methylaniline typically involves HPLC analysis with UV detection, with purity specifications often exceeding 98% for research applications. Advanced characterization techniques like LC-MS and NMR spectroscopy confirm structural integrity, particularly important when the compound serves as a pharmaceutical intermediate. Storage recommendations generally suggest protection from light and moisture at controlled room temperature to maintain stability over extended periods.

Environmental and safety assessments of 2-(1-methyl-1H-1,2,4-triazol-5-yl)methylaniline indicate it requires standard laboratory handling precautions. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses is recommended during manipulation. The compound's environmental fate and toxicity profile remain subjects of ongoing research, particularly as its derivatives move through development pipelines in various industries.

Future research directions for 2-(1-methyl-1H-1,2,4-triazol-5-yl)methylaniline include exploration of its metal complexation properties and potential applications in materials science. The triazole nitrogen atoms can coordinate with various metal ions, suggesting possible uses in catalysis or functional materials. Additionally, its fluorescence properties are under investigation for potential sensing applications, expanding its utility beyond traditional chemical synthesis.

For researchers sourcing 2-(1-methyl-1H-1,2,4-triazol-5-yl)methylaniline, several specialty chemical suppliers offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. The CAS No. 1247626-30-7 serves as the definitive identifier for procurement, ensuring researchers obtain the correct chemical entity for their specific applications. Current pricing reflects its status as a research-grade intermediate, with costs varying based on purity and quantity requirements.